Cas no 1779697-92-5 (2-amino-2-4-methoxy-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-amino-2-4-methoxy-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1779697-92-5
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 6053312
• PubChem ID: 84706918
• Update Time: 2025-07-23

2-amino-2-4-methoxy-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-methoxy-2-(trifluoromethyl)phenylacetic acid
• EN300-1947913
• 1779697-92-5
• 2-amino-2-[4-methoxy-2-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C10H10F3NO3/c1-17-5-2-3-6(8(14)9(15)16)7(4-5)10(11,12)13/h2-4,8H,14H2,1H3,(H,15,16)
• InChI Key： USURDEPHNYRXNI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C(=O)O)N)OC)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-2-4-methoxy-2-(trifluoromethyl)phenylacetic acid

2-Amino-2-(4-Methoxy-2-trifluoromethylphenyl)acetic Acid: A Comprehensive Overview

2-Amino-2-(4-Methoxy-2-trifluoromethylphenyl)acetic Acid is a highly specialized organic compound with the CAS number 1779697-92-5. This compound has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications in drug development. The molecule is characterized by its amino group, methoxy substituent, and trifluoromethyl group, which collectively contribute to its distinctive chemical behavior and biological activity.

The chemical structure of this compound is a key factor in its functionality. The amino group (-NH₂) at the central position of the molecule plays a crucial role in hydrogen bonding, which is essential for its interaction with biological systems. The methoxy group (-OCH₃) attached to the aromatic ring enhances the compound's solubility in polar solvents, while the trifluoromethyl group (-CF₃) introduces electron-withdrawing effects, increasing the molecule's stability and reactivity. These structural features make it a promising candidate for various pharmacological applications.

Recent studies have highlighted the potential of 2-Amino-2-(4-Methoxy-2-trifluoromethylphenyl)acetic Acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its pharmacological applications, this compound has also been investigated for its role in synthetic chemistry. Its unique structure makes it an ideal building block for constructing more complex molecules with diverse biological activities. For example, chemists have utilized it as an intermediate in the synthesis of peptide analogs and other bioactive compounds. The versatility of this molecule has further solidified its position as a valuable tool in modern drug discovery.

The synthesis of 2-Amino-2-(4-Methoxy-2-trifluoromethylphenyl)acetic Acid involves a multi-step process that combines traditional organic synthesis techniques with advanced catalytic methods. A 2023 paper in *Organic Process Research & Development* detailed an efficient route for its preparation, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. This research underscores the importance of continuous innovation in synthetic methodologies to meet the demands of pharmaceutical development.

From an environmental perspective, the ecological impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms, making it a safer option for use in pharmaceutical formulations compared to some traditional compounds. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-Amino-2-(4-Methoxy-2-trifluoromethylphenyl)acetic Acid (CAS No: 1779697-92-5) is a versatile and biologically active compound with significant potential in drug discovery and synthetic chemistry. Its unique structural features, combined with recent advancements in its pharmacological applications, make it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing therapeutic innovation.